Cas no 1429334-00-8 (N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide)

N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide structure
1429334-00-8 structure
Product Name:N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide
CAS No:1429334-00-8
Molecular Formula:C16H19N3O5
Molecular Weight:333.339164018631
MDL:MFCD28347521
CID:2086454
PubChem ID:73330621

N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Properties

Names and Identifiers

    • N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-acetamide
    • (S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
    • Acetamide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
    • AcetaMide,N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
    • N-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]acetamide
    • N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]acetamide
    • Rivaroxaban Impurity 1
    • N-({(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)acetamide
    • UNII-QWF3XH3UKZ
    • Rivaroxaban impurity B [EP]
    • SCHEMBL14830380
    • N-(((5S)-2-Oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)acetamide
    • Acetamide, N-(((5S)-2-oxo-3-(4-(3-oxo-4-morpholinyl)phenyl)-5-oxazolidinyl)methyl)-
    • QWF3XH3UKZ
    • AKOS037650398
    • CS-14747
    • CS-M2388
    • F19435
    • 1429334-00-8
    • Z3482667633
    • N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]acetamide; Rivaroxaban Impurity B
    • RIVAROXABAN IMPURITY B [EP IMPURITY]
    • MDL: MFCD28347521
    • InChIKey: ZINXMVCVGXRHDV-AWEZNQCLSA-N
    • Inchi: 1S/C16H19N3O5/c1-11(20)17-8-14-9-19(16(22)24-14)13-4-2-12(3-5-13)18-6-7-23-10-15(18)21/h2-5,14H,6-10H2,1H3,(H,17,20)/t14-/m0/s1
    • SMILES: C1OCC(=O)N(C2C=CC(N3C(=O)O[C@@H](CNC(=O)C)C3)=CC=2)C1

Computed Properties

  • Exact Mass: 333.132471g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 333.132471g/mol
  • Heavy Atom Count: 24
  • Complexity: 504
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.2
  • Molecular Weight: 333.34g/mol

Experimental Properties

  • Boiling Point: 686.4±50.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C
  • Flash Point: 369.0±30.1 °C
  • Density: 1.3±0.1 g/cm3

N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009CPF-100mg
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1429334-00-8 96%
100mg
$2148.00 2025-02-24
A2B Chem LLC
AE35571-250mg
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1429334-00-8
250mg
$738.00 2024-04-20
Aaron
AR009CXR-100mg
Acetamide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
1429334-00-8 96%
100mg
$1946.00 2025-01-23
Ambeed
A949269-50mg
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
1429334-00-8 98%
50mg
$77.0
Chemenu
CM413317-100mg
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1429334-00-8 95%+
100mg
$*** 2023-03-30
eNovation Chemicals LLC
D762763-2mg
AcetaMide, N-[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1429334-00-8 95%
2mg
$205 2022-05-16
TRC
O870195-250mg
N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-acetamide
1429334-00-8
250mg
$ 221.00 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1060195-100mg
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
1429334-00-8 98%
100mg
¥16848 2023-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S86500-100mg
(S)-N-((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)acetamide
1429334-00-8
100mg
¥14048.0 2021-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1604552-20MG
Rivaroxaban Related Compound B
1429334-00-8
20mg
¥14041.5 2023-09-06

N-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethyl-acetamide Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
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Shanghai chemsoon Biotechnology Co., Ltd
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(CAS:1429334-00-8)
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